Cas no 405165-04-0 (2-Naphthalenecarboxylic acid, 1,4-dimethoxy-3-methyl-)

• Product name: 2-Naphthalenecarboxylic acid, 1,4-dimethoxy-3-methyl-
• CAS No: 405165-04-0
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 3971715
• PubChem ID: 15437327

2-Naphthalenecarboxylic acid, 1,4-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 1,4-dimethoxy-3-methyl-
• 1,4-Dimethoxy-3-methyl-2-naphthalenecarboxylic acid
• 405165-04-0
• DTXSID501222991

• Inchi： InChI=1S/C14H14O4/c1-8-11(14(15)16)13(18-3)10-7-5-4-6-9(10)12(8)17-2/h4-7H,1-3H3,(H,15,16)
• InChI Key： WVHNZRKIDRXCBX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 246.08920892Da
• Monoisotopic Mass: 246.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 3